N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide

• Molecular Formula: C15H17BrN2O2S
• Molecular Weight: 369.3 g/mol
• IUPAC Name: N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H17BrN2O2S/c1-15(2,3)13(19)18-14-17-11(8-21-14)9-5-6-12(20-4)10(16)7-9/h5-8H,1-4H3,(H,17,18,19)
• InChI Key: OZFOTWVDNFSEJM-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=NC(=CS1)C2=CC(=C(C=C2)OC)Br

Description

N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide is a chemical compound that has been synthesized for various scientific research applications. This compound is of particular interest due to its potential for use in the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide is not yet fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and spread of cancer cells, as well as the degeneration of neurons in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as protect neurons from oxidative stress and inflammation in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide in lab experiments is its potency. This compound has been shown to be highly effective in inhibiting cancer cell growth and protecting neurons from degeneration. However, one limitation is that the mechanism of action is not yet fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are many future directions for research on N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide. One area of interest is in the development of new drugs and therapies for cancer and neurodegenerative diseases. Another area of research is in understanding the mechanism of action of this compound, which could lead to the development of more effective treatments. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide involves the reaction of 3-bromo-4-methoxybenzaldehyde with thioamide followed by reaction with 2,2-dimethylpropanoyl chloride. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide has been used in various scientific research applications. One of the most promising applications is in the development of new drugs and therapies. This compound has been shown to have potential as an anti-cancer agent, as well as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.